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Compound of Interest

Compound Name: Propanil-d5

Cat. No.: B590479 Get Quote

For researchers, scientists, and drug development professionals, the use of isotopically labeled

internal standards is a critical component of accurate and reliable quantitative analysis. This in-

depth technical guide provides essential information on the commercial availability and

application of Propanil-d5, a deuterated analytical standard for the herbicide Propanil.

Commercial Availability and Specifications
Propanil-d5 is available from several reputable commercial suppliers of analytical reference

materials. This deuterated standard is primarily used as an internal standard in

chromatographic methods, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS), for the quantification of Propanil in various

matrices.

Key identifying information for Propanil-d5 includes:

CAS Number: 1398065-82-1[1][2][3]

Molecular Formula: C₉D₅H₄Cl₂NO[1][2]

Molecular Weight: Approximately 223.11 g/mol

While the exact specifications for Propanil-d5 can vary by supplier and batch, typical quality

parameters are summarized in the table below. A Certificate of Analysis (CoA) is generally

available from the supplier and should be consulted for lot-specific data.
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Parameter Typical Specification

Chemical Purity ≥98%

Isotopic Purity ≥99 atom % D

Format Neat solid or solution in a specified solvent

Available Sizes 5 mg, 50 mg, or custom sizes may be available

Storage
Refer to the supplier's recommendation,

typically at -20°C

Table 1: Typical Specifications for Propanil-d5 Analytical Standard.

Workflow for Selection and Use of Propanil-d5
Analytical Standard
The following diagram illustrates a typical workflow for researchers from the point of identifying

the need for a Propanil-d5 standard to its final use in sample analysis.
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Caption: Workflow for procuring and using Propanil-d5 analytical standard.
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Experimental Protocol: Quantification of Propanil
using Propanil-d5 Internal Standard
The following provides a generalized experimental protocol for the quantification of Propanil in

an environmental sample (e.g., water) using Propanil-d5 as an internal standard (IS) with LC-

MS/MS. This protocol should be optimized based on the specific instrumentation and matrix

being analyzed.

1. Materials and Reagents

Propanil analytical standard

Propanil-d5 analytical standard

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Sample matrix (e.g., surface water)

2. Standard Preparation

Propanil-d5 Stock Solution (e.g., 100 µg/mL): Accurately weigh a known amount of

Propanil-d5 neat material and dissolve it in a precise volume of methanol to achieve the

target concentration.

Propanil Stock Solution (e.g., 100 µg/mL): Prepare a stock solution of the non-labeled

Propanil in the same manner.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Propanil stock solution with an appropriate solvent (e.g., 50:50 methanol:water). Each

calibration standard should be spiked with a constant, known concentration of the Propanil-
d5 internal standard from the IS stock solution.
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3. Sample Preparation

Collect the environmental sample according to standard procedures.

For a water sample, a solid-phase extraction (SPE) or a simple "dilute-and-shoot" method

may be employed depending on the expected concentration of Propanil.

Spiking: Add a known volume of the Propanil-d5 working solution to a measured volume or

weight of the sample to achieve a target concentration of the internal standard.

4. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is commonly used.

Mobile Phase: A gradient elution with mobile phases such as water with 0.1% formic acid

(A) and acetonitrile or methanol with 0.1% formic acid (B) is typical.

Injection Volume: 5-10 µL.

Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) in positive ion mode is generally suitable for

Propanil.

Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

MRM Transitions:

Propanil: Monitor at least two transitions (e.g., quantifier and qualifier).

Propanil-d5: Monitor the corresponding transitions, which will have a higher m/z due to

the deuterium labeling.

5. Data Analysis and Quantification
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Generate a calibration curve by plotting the ratio of the peak area of the Propanil quantifier

ion to the peak area of the Propanil-d5 quantifier ion against the concentration of the

Propanil calibration standards.

Determine the peak area ratio for the unknown sample.

Calculate the concentration of Propanil in the unknown sample using the calibration curve.

The use of the internal standard helps to correct for variations in sample preparation,

injection volume, and instrument response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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